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Compound of Interest

Compound Name: PAF C-18:1

Cat. No.: B161430 Get Quote

Essential Safety and Handling Guide for PAF C-18:1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PAF C-18:1 (1-O-oleoyl-2-acetyl-sn-glycero-3-

phosphocholine). The following procedural guidance is designed to ensure the safe handling,

storage, and disposal of this compound.

Hazard Identification and Personal Protective Equipment
(PPE)
PAF C-18:1, as supplied by vendors like Cayman Chemical, is typically a solution in ethanol.[1]

[2] This formulation presents specific hazards that dictate the required personal protective

equipment. The primary hazards are the flammability of the ethanol solvent and the potential

for the compound to cause serious eye irritation.[3]
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended.

Ensure no signs of

cracking, peeling, or

tearing.[4][5]

To prevent skin

contact with the

chemical solution.

Eye Protection

Safety glasses with

side shields or

goggles

Must be worn

whenever splashes,

spatter, or droplets

may be generated.[5]

[6]

To protect eyes from

serious irritation

caused by splashes.

[3]

Body Protection
Laboratory coat or

gown

Standard laboratory

coat.

To protect skin and

personal clothing from

contamination.[5]

Respiratory Protection Not typically required

Use in a well-

ventilated area or

under a chemical

fume hood.

To avoid inhalation of

vapors, especially

when handling larger

quantities or when the

solution is heated.[3]

Operational and Disposal Plans
Adherence to proper handling, storage, and disposal protocols is essential for laboratory safety

and regulatory compliance.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is correctly donned.[7] Work should

be conducted in a well-ventilated area, preferably within a chemical fume hood.

Fire Safety: PAF C-18:1 in ethanol is a highly flammable liquid.[3] Keep the compound away

from all sources of ignition, including open flames, hot surfaces, and sparks.[3] Use only

non-sparking tools and explosion-proof electrical equipment.[3]
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Static Discharge: Take precautionary measures against static discharge.[3] Ensure proper

grounding and bonding of containers and receiving equipment.[3]

Exposure Avoidance: Avoid breathing in any mists or vapors and prevent prolonged or

repeated skin contact.[3] Do not allow the product to come into contact with eyes.[3]

Storage Protocols
Temperature: Store the product at -20°C for long-term stability.[8][9][10]

Container: Keep the container tightly closed to prevent solvent evaporation and

contamination.[3]

Location: Store in a cool, dry, and well-ventilated location designated for flammable liquids.

[3]

Disposal Plan
Waste Classification: This product is considered hazardous waste.

Disposal Method: Do not dispose of with household garbage or pour down the sewage

system.[3] All disposal must be conducted in accordance with official local, state, and federal

regulations for hazardous chemical waste.[3]

Packaging: Uncleaned packaging should be treated as hazardous waste and disposed of

according to official regulations.[3]

Experimental Workflow and Biological Pathway
Diagrams
To facilitate understanding, the following diagrams illustrate a standard experimental workflow

for handling PAF C-18:1 and its primary biological signaling pathway.
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Caption: General laboratory workflow for the safe handling of PAF C-18:1.
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PAF C-18:1 is a phospholipid that functions as a signaling molecule by activating the Platelet-

Activating Factor Receptor (PAF-R).[1][2] This interaction initiates a cascade of intracellular

events that are central to inflammatory and immune responses.[11]
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Caption: Simplified signaling pathway of Platelet-Activating Factor (PAF).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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